Cas no 109772-57-8 (2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-)

2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl- structure
109772-57-8 structure
Product Name:2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-
CAS No:109772-57-8
MF:C9H14ClN3O
MW:215.679960727692
CID:1188860
Update Time:2024-08-03

2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-
    • Inchi: 1S/C9H14ClN3O/c1-7-6-8(13-9(11)12-7)14-5-3-2-4-10/h6H,2-5H2,1H3,(H2,11,12,13)
    • InChI Key: XYCVNOZZVLQWGG-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C)=CC(OCCCCCl)=N1

Computed Properties

  • Exact Mass: 215.08272

Experimental Properties

  • Density: 1.202±0.06 g/cm3(Predicted)
  • Melting Point: 44-45 °C
  • Boiling Point: 420.6±55.0 °C(Predicted)
  • PSA: 61.03
  • pka: 6.28±0.10(Predicted)
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